Cas no 1804309-80-5 (6-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 6-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1804309-80-5
• MF: C₉H₇F₄N₃O
• MW: 249.1649954319
• CID: 4829377
• Update Time: 2025-05-19

6-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C9H7F4N3O/c10-8-6(1-2-14)7(17-9(11,12)13)3-5(4-15)16-8/h3H,1,4,15H2
• InChI Key： KSGOJTGMRBBZHF-UHFFFAOYSA-N
• SMILES： FC1=C(CC#N)C(=CC(CN)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 1
• Topological Polar Surface Area: 71.9

Additional information on 6-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile

Comprehensive Overview of 6-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804309-80-5)

6-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile (CAS No. 1804309-80-5) is a specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethoxy and aminomethyl functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure combines a pyridine core with strategic substitutions, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 6-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "fluorinated pyridine applications" or "trifluoromethoxy group benefits," reflecting the growing interest in these motifs. The compound's CAS No. 1804309-80-5 is often queried in databases for its physicochemical properties, such as solubility, melting point, and reactivity, which are critical for formulation development.

The synthesis of 6-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile involves multi-step organic reactions, including nucleophilic substitution and cyanation. Its acetonitrile moiety offers a handle for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the trending topic of "fragment-based drug design," where small molecules like this are used to build larger pharmacophores. The compound's fluoro and trifluoromethoxy groups also contribute to its lipophilicity, a key parameter in optimizing drug candidates for blood-brain barrier penetration.

From an industrial perspective, 6-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile is valued for its role in developing crop protection agents. The agrochemical sector increasingly explores "fluorinated pesticides" due to their efficacy at lower doses, reducing environmental impact. The compound's pyridine scaffold is a common feature in herbicides and insecticides, making it a focal point for sustainable agriculture innovations.

Quality control and analytical characterization of CAS No. 1804309-80-5 rely on advanced techniques like HPLC, NMR, and mass spectrometry. These methods ensure batch-to-batch consistency, addressing the industry's emphasis on "QC/QA in chemical synthesis." Additionally, the compound's stability under various conditions is a frequent subject of study, particularly for researchers investigating "accelerated stability testing" protocols.

In conclusion, 6-(Aminomethyl)-2-fluoro-4-(trifluoromethoxy)pyridine-3-acetonitrile exemplifies the intersection of medicinal chemistry and material science. Its structural features and broad applicability make it a valuable asset in addressing modern challenges, from drug resistance to sustainable agriculture. As research into fluorinated heterocycles expands, this compound is poised to remain a key player in innovative scientific solutions.